Cas no 1806011-95-9 (4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine
• CAS No: 1806011-95-9
• MF: C₇HBrF₄N₂O
• MW: 284.993254423141
• CID: 4910418
• Update Time: 2025-10-28

4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF4N2O/c8-5-3(9)2-14-4(1-13)6(5)15-7(10,11)12/h2H
• InChI Key： NAXWFJOSPFAKBV-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C#N)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine

Introduction to 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1806011-95-9)

4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806011-95-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The unique structural features of 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine, including its bromo, cyano, fluoro, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of multiple electronegative groups such as fluoro and trifluoromethoxy enhances the electronic properties of the pyridine ring, influencing its reactivity and interaction with biological targets. The bromo substituent provides a handle for further functionalization via cross-coupling reactions, which are commonly employed in drug discovery to introduce complexity and improve pharmacological profiles. These structural attributes have positioned 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine as a key building block in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of fluorinated pyridines due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The incorporation of fluoro groups into drug candidates has been shown to enhance their pharmacokinetic properties, leading to improved efficacy and reduced toxicity. Similarly, the trifluoromethoxy group is known for its ability to increase binding affinity to biological targets, making it a popular choice in medicinal chemistry.

One of the most compelling aspects of 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By serving as a precursor for kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate signaling pathways involved in disease progression.

Recent studies have highlighted the potential of 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine in the design of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical mediators of cellular communication and are implicated in numerous pathological conditions. The ability to disrupt these interactions with small molecules has opened new avenues for therapeutic intervention. The structural features of this compound allow for precise tuning of its binding properties, making it an attractive scaffold for developing PPI modulators.

The agrochemical industry has also recognized the value of 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine as a precursor for novel pesticides and herbicides. The unique combination of substituents enhances its bioactivity against pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural solutions that protect crops without compromising ecological balance.

From a synthetic chemistry perspective, 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine offers a versatile platform for exploring new reaction pathways and methodologies. Its reactivity allows chemists to employ a range of transformations, including Suzuki-Miyaura cross-coupling, Buchwald-Hartwig coupling, and nucleophilic aromatic substitution. These reactions enable the introduction of additional functional groups and the construction of complex molecular architectures.

The pharmaceutical industry's emphasis on precision medicine has further underscored the importance of compounds like 4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine. By providing a scaffold that can be readily modified to target specific disease mechanisms, this compound supports the development of personalized therapies tailored to individual patient needs. Its role in generating structurally diverse libraries has been instrumental in accelerating drug discovery programs.

In conclusion,4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine (CAS No. 1806011-95-9) is a multifaceted compound with significant potential across multiple sectors. Its unique structural features make it an invaluable intermediate in pharmaceutical research, particularly in the development of kinase inhibitors and PPI modulators. Additionally, its applications in agrochemicals highlight its role in advancing sustainable agricultural practices. As synthetic methodologies continue to evolve,4-Bromo-2-cyano-5-fluoro-3-(trifluoromethoxy)pyridine will undoubtedly remain at the forefront of chemical innovation.